Cas no 1021228-61-4 (N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide)

• Product Name: N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• CAS No: 1021228-61-4
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6349779
• PubChem ID: 25855346
• Update Time: 2025-06-08

N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• VU0636757-1
• N-(6-((2-((2-methoxy-5-methylphenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• AKOS024499577
• 1021228-61-4
• F5126-0585
• N-[6-[2-(2-methoxy-5-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide

• Inchi： 1S/C18H20N4O3S/c1-11-3-6-14(25-2)13(9-11)19-16(23)10-26-17-8-7-15(21-22-17)20-18(24)12-4-5-12/h3,6-9,12H,4-5,10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key： AEDHMXVAUAZLRZ-UHFFFAOYSA-N
• SMILES： S(CC(NC1=C(C=CC(C)=C1)OC)=O)C1=CC=C(N=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 119Ų

Additional information on N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

Introduction to N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS No. 1021228-61-4)

N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1021228-61-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development.

The molecular structure of N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide is characterized by a pyridazine core appended with a cyclopropane ring, both of which are functionalized with various substituents. The presence of a carbamoyl group linked to a methylsulfanyl moiety further enhances its complexity and potential for interaction with biological targets. This intricate architecture makes it an intriguing candidate for studying structure-activity relationships (SAR) and developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridazine derivatives due to their diverse biological effects. Pyridazines are known to exhibit activities ranging from antimicrobial to anticancer properties, making them valuable scaffolds for drug design. The specific substitution pattern in N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide, particularly the combination of the 2-methoxy-5-methylphenyl moiety and the cyclopropane ring, suggests that it may possess unique interactions with biological targets compared to other pyridazine derivatives.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyclopropane ring, known for its strained three-membered carbon framework, often serves as a privileged scaffold in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. When incorporated into a molecule like N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide, it may contribute to the overall pharmacological profile by influencing both binding interactions and pharmacokinetic properties.

Recent studies have highlighted the importance of functional groups such as carbamoyl and methylsulfanyl in modulating biological activity. The carbamoyl group, for instance, can participate in hydrogen bonding interactions with biological targets, while the methylsulfanyl group may contribute to hydrophobic interactions or redox processes. The synergistic effect of these functional groups in N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide could lead to novel mechanisms of action that are worthy of further investigation.

The synthesis of N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves various reactions such as condensation, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision, opening up new avenues for drug discovery.

In the context of drug discovery, N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide represents a promising lead compound that warrants further exploration. Its unique structural features and potential biological activities make it an attractive candidate for developing new therapeutic agents. As research in this area continues to progress, it is likely that more insights will be gained into its pharmacological properties and potential applications in medicine.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. N-[6-({[(2-methoxy-5-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-ylyclopropanecarboxamide could serve as a valuable starting point for generating novel derivatives with improved pharmacological profiles. By leveraging computational methods such as molecular modeling and virtual screening, researchers can identify potential analogs that may exhibit enhanced efficacy or reduced toxicity.

The role of computational chemistry in modern drug discovery cannot be overstated. By integrating experimental data with computational predictions, scientists can accelerate the process of identifying promising candidates for further development. N-[6-{(2-Methoxy - 5-Methylphenyl )Carbamoylmethylene }Thi o}Pyridazin - 3 - y l ] Cyc lo - pro pan ec ar box am ide , with its complex structure, offers an excellent opportunity to demonstrate the power of these computational approaches.

In conclusion, N-[6-{(2-Methoxy - 5-M eth y l phen y l ) Car bam o y lm eth y l}Thi o}Pyridazin - 3 - y l ] Cyc lo - pro pan ec ar box am ide (CAS No . 1021228 - 61 - 4 ) is a fascinating compound with significant potential in pharmaceutical chemistry . Its unique structural features , combined with its promising biological activities , make it an attractive candidate for further exploration . As research in this field continues to advance , it is likely that more insights will be gained into its pharmacological properties and potential applications in medicine .